Cas no 512164-44-2 (1-[1-(4-Bromophenyl)ethyl]piperazine)
1-[1-(4-Bromophenyl)ethyl]piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-[1-(4-bromophenyl)ethyl]piperazine
- 1-(1-(4-bromophenyl)ethyl)piperazine
- Z1263529806
- 1-[1-(4-Bromophenyl)ethyl]piperazine
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- Inchi: 1S/C12H17BrN2/c1-10(15-8-6-14-7-9-15)11-2-4-12(13)5-3-11/h2-5,10,14H,6-9H2,1H3
- InChI Key: OPLLLBBROYHOGA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 184
- XLogP3: 2.2
- Topological Polar Surface Area: 15.3
1-[1-(4-Bromophenyl)ethyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B805170-10mg |
1-[1-(4-Bromophenyl)ethyl]piperazine |
512164-44-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B805170-50mg |
1-[1-(4-Bromophenyl)ethyl]piperazine |
512164-44-2 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B805170-100mg |
1-[1-(4-Bromophenyl)ethyl]piperazine |
512164-44-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-91168-0.05g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 0.05g |
$179.0 | 2025-02-19 | |
| Enamine | EN300-91168-0.1g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 0.1g |
$268.0 | 2025-02-19 | |
| Enamine | EN300-91168-0.25g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 0.25g |
$383.0 | 2025-02-19 | |
| Enamine | EN300-91168-0.5g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 0.5g |
$601.0 | 2025-02-19 | |
| Enamine | EN300-91168-1.0g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 1.0g |
$770.0 | 2025-02-19 | |
| Enamine | EN300-91168-2.5g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 2.5g |
$1509.0 | 2025-02-19 | |
| Enamine | EN300-91168-5.0g |
1-[1-(4-bromophenyl)ethyl]piperazine |
512164-44-2 | 95.0% | 5.0g |
$2235.0 | 2025-02-19 |
1-[1-(4-Bromophenyl)ethyl]piperazine Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-[1-(4-Bromophenyl)ethyl]piperazine
Recent Advances in the Study of 1-[1-(4-Bromophenyl)ethyl]piperazine (CAS: 512164-44-2)
1-[1-(4-Bromophenyl)ethyl]piperazine (CAS: 512164-44-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.
A recent study published in the Journal of Medicinal Chemistry highlighted the role of 1-[1-(4-Bromophenyl)ethyl]piperazine as a precursor in the synthesis of serotonin receptor modulators. The study demonstrated that this compound exhibits high affinity for 5-HT1A and 5-HT2A receptors, suggesting its potential utility in the treatment of neurological disorders such as depression and anxiety. The researchers employed a combination of molecular docking and in vitro assays to validate these findings, providing a robust foundation for further preclinical studies.
In addition to its neurological applications, 1-[1-(4-Bromophenyl)ethyl]piperazine has also been investigated for its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, offering a promising avenue for the development of new antibiotics.
Another area of interest is the compound's potential role in cancer therapy. Preliminary data from a study conducted at the National Cancer Institute indicated that 1-[1-(4-Bromophenyl)ethyl]piperazine derivatives could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt/mTOR cascade, although further research is needed to fully elucidate these effects.
Despite these promising findings, challenges remain in the clinical translation of 1-[1-(4-Bromophenyl)ethyl]piperazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous pharmacokinetic and toxicological studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug development efforts.
In conclusion, recent research on 1-[1-(4-Bromophenyl)ethyl]piperazine (CAS: 512164-44-2) underscores its potential as a multifaceted tool in medicinal chemistry. From neurological disorders to antimicrobial and anticancer applications, this compound continues to inspire innovative research. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline to realize its full therapeutic potential.
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